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Compound of Interest

Compound Name:
4-(Indolin-5-yl)morpholine

hydrochloride

CAS No.: 1646152-53-5

Cat. No.: B3028171

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-(Indolin-5-yl)morpholine, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited

availability of data for this specific molecule in major chemical databases, this document

synthesizes information from analogous structures and established synthetic methodologies to

provide a robust and scientifically grounded resource.

Introduction: The Significance of the Indoline-
Morpholine Scaffold
The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous natural products and synthetic compounds with a wide array of biological activities,

including antitumor, antibacterial, and anti-inflammatory properties.[1] Similarly, the morpholine

ring is a common feature in many approved drugs, valued for its ability to improve
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physicochemical properties such as solubility and metabolic stability.[2][3] The combination of

these two moieties in 4-(Indolin-5-yl)morpholine suggests a molecule with potential for

modulation of various biological targets. This guide will delve into the chemical identity, a

plausible and detailed synthetic route, and the expected physicochemical properties of this

compound.

Molecular Identity and Physicochemical Properties
Based on the constituent indoline and morpholine fragments, the molecular formula and weight

of 4-(Indolin-5-yl)morpholine have been calculated.

Property Value Source

Molecular Formula C₁₂H₁₆N₂O Calculated

Molecular Weight 204.27 g/mol Calculated

IUPAC Name
4-(2,3-dihydro-1H-indol-5-

yl)morpholine

Canonical SMILES
C1CN(CCO1)C2=CC3=C(CCN

3)C=C2

Physical Form
Expected to be a solid at room

temperature
Inferred

Solubility

Expected to have good

solubility in organic solvents

like DMSO and methanol

Inferred

Synthetic Protocol: Buchwald-Hartwig Amination
A robust and widely applicable method for the synthesis of 4-(Indolin-5-yl)morpholine is the

palladium-catalyzed Buchwald-Hartwig amination.[4][5][6] This cross-coupling reaction provides

an efficient means of forming the C-N bond between the indoline ring and the morpholine

nitrogen.

Reaction Principle
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The Buchwald-Hartwig amination involves the oxidative addition of an aryl halide (in this case,

5-bromoindoline) to a palladium(0) complex. Subsequent coordination of the amine

(morpholine) and deprotonation by a base leads to the formation of a palladium-amido

complex. Reductive elimination from this complex yields the desired arylamine product and

regenerates the palladium(0) catalyst.[6]

Experimental Workflow

Reaction Setup

Reaction Work-up & Purification Analysis
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Caption: Workflow for the synthesis of 4-(Indolin-5-yl)morpholine.

Detailed Step-by-Step Methodology
Reagent Preparation: To an oven-dried Schlenk flask, add 5-bromoindoline (1.0 eq), a

palladium catalyst such as Pd₂(dba)₃ (0.01-0.05 eq), a suitable phosphine ligand like XPhos

or BrettPhos (0.02-0.10 eq), and a base, typically sodium tert-butoxide (1.2-2.0 eq).

Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or

argon) three times.

Solvent and Amine Addition: Under a positive pressure of inert gas, add anhydrous toluene

as the solvent, followed by morpholine (1.1-1.5 eq).

Reaction: Heat the reaction mixture to reflux (typically 100-110 °C) and stir until the starting

material is consumed, as monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).
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Work-up: Cool the reaction mixture to room temperature and quench with water. Extract the

aqueous layer with an organic solvent such as ethyl acetate. Combine the organic layers,

wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to afford

4-(Indolin-5-yl)morpholine.

Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C

NMR, and high-resolution mass spectrometry (HRMS).

Potential Applications in Drug Discovery
The 4-(Indolin-5-yl)morpholine scaffold holds promise for the development of novel therapeutic

agents. The indoline moiety is a key component of several kinase inhibitors, and the

morpholine group can enhance drug-like properties.[7] Further investigation into the biological

activity of this compound could uncover potential applications in areas such as oncology,

neurodegenerative diseases, and infectious diseases.

Safety and Handling
While specific toxicity data for 4-(Indolin-5-yl)morpholine is not available, it should be handled

with the standard precautions for laboratory chemicals. It is advisable to wear personal

protective equipment, including safety glasses, gloves, and a lab coat. Work should be

conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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